Ethoxypropylidene malononitrile

Catalog No.
S15960871
CAS No.
63917-12-4
M.F
C8H10N2O
M. Wt
150.18 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
Ethoxypropylidene malononitrile

CAS Number

63917-12-4

Product Name

Ethoxypropylidene malononitrile

IUPAC Name

2-(3-ethoxypropylidene)propanedinitrile

Molecular Formula

C8H10N2O

Molecular Weight

150.18 g/mol

InChI

InChI=1S/C8H10N2O/c1-2-11-5-3-4-8(6-9)7-10/h4H,2-3,5H2,1H3

InChI Key

JMFNOHLRDCIMAU-UHFFFAOYSA-N

Canonical SMILES

CCOCCC=C(C#N)C#N

Ethoxypropylidene malononitrile, also known as 2-(1-ethoxyethylidene)malononitrile, is a chemical compound with the molecular formula C8H10N2OC_8H_{10}N_2O and a molecular weight of approximately 150.18 g/mol. It is characterized by its unique structure that includes an ethoxy group and a malononitrile moiety, making it an interesting compound for various chemical applications. The compound is typically represented by the following structural formula:

C8H10N2O\text{C}_8\text{H}_{10}\text{N}_2\text{O}

The compound is notable for its potential use in organic synthesis and as an intermediate in the preparation of more complex molecules.

Due to its functional groups. One significant reaction involves its synthesis from malononitrile and triethyl orthopropionate, where it is formed under reflux conditions with acetic anhydride as a solvent. The general reaction can be summarized as follows:

Malononitrile+Triethyl orthopropionateEthoxypropylidene malononitrile\text{Malononitrile}+\text{Triethyl orthopropionate}\rightarrow \text{Ethoxypropylidene malononitrile}

This reaction showcases its reactivity and ability to form new compounds through condensation reactions.

Several methods have been reported for synthesizing ethoxypropylidene malononitrile:

  • Condensation Reaction: The primary method involves the reaction between malononitrile and triethyl orthopropionate in the presence of acetic anhydride, yielding high purity of the product (up to 97% yield) after extraction and purification steps .
  • Alternative Methods: Other synthetic routes may involve variations in solvents or catalysts, but detailed studies on these methods are less documented.

Ethoxypropylidene malononitrile has potential applications in:

  • Organic Synthesis: It serves as a building block for synthesizing various heterocycles and other complex organic molecules.
  • Pharmaceutical Development: Its derivatives may be explored for their biological activities, contributing to drug discovery efforts.

Recent studies have highlighted the interactions of ethoxypropylidene malononitrile with other molecular entities through non-covalent interactions such as hydrogen bonding. For example, research has indicated that molecules containing this compound can form chains linked by N-H···N≡C interactions, suggesting potential applications in materials science and supramolecular chemistry .

Ethoxypropylidene malononitrile shares structural similarities with several other compounds that contain malononitrile or related functional groups. Here are some comparable compounds:

Compound NameMolecular FormulaSimilarity Index
2-ChlorobenzalmalononitrileC9H6ClN20.80
2-(Methoxy(4-phenoxyphenyl)methylene)malononitrileC17H16N2O0.64
2-(Oxetan-3-ylidene)acetonitrileC6H8N2O0.51
2-Ethoxymethylene malononitrileC7H8N2O0.64

Uniqueness

Ethoxypropylidene malononitrile is unique due to its specific combination of an ethoxy group with a propylidene structure attached to a malononitrile core, which may impart distinct chemical properties compared to other similar compounds. Its synthesis method and potential applications in organic synthesis further distinguish it within this class of compounds.

XLogP3

0.8

Hydrogen Bond Acceptor Count

3

Exact Mass

150.079312947 g/mol

Monoisotopic Mass

150.079312947 g/mol

Heavy Atom Count

11

Dates

Last modified: 08-15-2024

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